N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[3.4]octan-8-yl}pyrimidin-2-aminehydrochloride

• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• IUPAC Name: N,N-dimethyl-4-(6-methyl-2,6-diazaspiro[3.4]octan-8-yl)pyrimidin-2-amine;hydrochloride
• InChI: InChI=1S/C13H21N5.ClH/c1-17(2)12-15-5-4-11(16-12)10-6-18(3)9-13(10)7-14-8-13;/h4-5,10,14H,6-9H2,1-3H3;1H
• InChI Key: YDXYGMYRSMGTMX-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(C2(C1)CNC2)C3=NC(=NC=C3)N(C)C.Cl

Description

N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[34]octan-8-yl}pyrimidin-2-amine hydrochloride is a complex organic compound with a unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[3.4]octan-8-yl}pyrimidin-2-amine hydrochloride typically involves multiple steps. The starting materials often include pyrimidine derivatives and spirocyclic amines. The reaction conditions may involve the use of catalysts, solvents, and specific temperature and pressure settings to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as crystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[3.4]octan-8-yl}pyrimidin-2-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. The reaction conditions may vary depending on the desired transformation, including temperature, solvent, and catalyst.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield N-oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[3.4]octan-8-yl}pyrimidin-2-amine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in the study of biological pathways and interactions.

Industry: It may be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[3.4]octan-8-yl}pyrimidin-2-amine hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound may exert its effects by binding to these targets and modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• 2,6-Dichloro-N,N-dimethylpyridin-4-amine
• 4-Dimethylamino-2,2,6,6-tetramethylpiperidine
• N,N-dimethyl-4-(6-phenyl-2,3-dihydro-1,4-oxazepin-5-yl)aniline

Uniqueness

N,N-dimethyl-4-{6-methyl-2,6-diazaspiro[3.4]octan-8-yl}pyrimidin-2-amine hydrochloride is unique due to its spirocyclic structure, which imparts specific chemical and physical properties. This uniqueness makes it a valuable compound for various applications, particularly in medicinal chemistry and materials science.